6-Bromo-1-butyl-5-(carboxymethoxy)-2-methylindole-3-carboxylic acid

• Molecular Formula: C16H18BrNO5
• Molecular Weight: 384.22 g/mol
• IUPAC Name: 6-bromo-1-butyl-5-(carboxymethoxy)-2-methylindole-3-carboxylic acid
• InChI: InChI=1S/C16H18BrNO5/c1-3-4-5-18-9(2)15(16(21)22)10-6-13(23-8-14(19)20)11(17)7-12(10)18/h6-7H,3-5,8H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: GYBAAUNMDAXWKM-UHFFFAOYSA-N
• SMILES: CCCCN1C(=C(C2=CC(=C(C=C21)Br)OCC(=O)O)C(=O)O)C

Description

6-Bromo-1-butyl-5-(carboxymethoxy)-2-methylindole-3-carboxylic acid, commonly known as BMIMC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of BMIMC is not fully understood yet. However, studies have shown that BMIMC can interact with various enzymes and receptors in the body, leading to changes in cellular signaling pathways. For example, BMIMC has been found to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
BMIMC has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that BMIMC can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation. In vivo studies have shown that BMIMC can reduce tumor growth in mice and improve the survival rate of mice infected with viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using BMIMC in lab experiments is its high purity and stability, which allows for reproducible results. Additionally, BMIMC is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using BMIMC is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research on BMIMC. One direction is to further investigate its potential applications in medicinal chemistry, particularly in the development of new anticancer and antibacterial agents. Another direction is to explore its potential use in materials science, such as in the synthesis of functional materials with unique properties. Additionally, more studies are needed to understand the mechanism of action of BMIMC and its effects on different signaling pathways in the body.

Synthesis Methods

The synthesis of BMIMC involves the reaction of 5-hydroxy-2-methylindole-3-carboxylic acid with bromobutane and sodium hydroxide in the presence of dimethylformamide. The resulting product is then treated with methoxymethyl chloride and sodium hydroxide to obtain BMIMC. This method has been optimized to yield high purity and high yield of BMIMC.

Scientific Research Applications

BMIMC has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, BMIMC has been investigated for its anticancer, antibacterial, and antiviral activities. In materials science, BMIMC has been explored for its potential use as a building block for the synthesis of functional materials. In environmental science, BMIMC has been studied for its ability to remove heavy metals from wastewater.